Cas no 5512-70-9 ( )

• Product Name: &nbsp
• CAS No: 5512-70-9
• MF: C₄H₆O₂S
• MW: 118.154240131378
• CID: 943402
• PubChem ID: 351060
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathian-2-one
• [1,4]oxathian-2-one
• 1,4-oxathiane-2-one
• 1,4-Thioxan-3-on
• AC1L6XK8
• C4H6O2S
• c5-4-3-7-2-1-6-4
• CTK1H2961
• h1-3H
• NSC518318
• SureCN8168626
• thiomorpholine-3-one
• tetrahydro-4-thiapyrone
• SCHEMBL8168626
• Acetic acid, [(2-hydroxyethyl)thio]-, .delta.-lactone
• DTXSID70325792
• InChI=1/C4H6O2S/c5-4-3-7-2-1-6-4/h1-3H
• NSC-518318
• 5512-70-9
•  

• Inchi： 1S/C4H6O2S/c5-4-3-7-2-1-6-4/h1-3H2
• InChI Key： NTQWRATXYSFYJX-UHFFFAOYSA-N
• SMILES： S1CC(=O)OCC1

Computed Properties

• Exact Mass: 118.00888
• Monoisotopic Mass: 118.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 301.8°C at 760 mmHg
• Flash Point: 163.8°C
• Refractive Index: 1.518
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes